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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Btk-IN-18, a potent and

selective covalent inhibitor of Bruton's tyrosine kinase (Btk), in immunology research. Detailed

protocols for key in vitro and in vivo experiments are provided to facilitate the investigation of

Btk signaling in various immunological contexts, including B-cell activation, autoimmune

disease models, and off-target kinase profiling.

Introduction to Btk-IN-18
Btk-IN-18 is a powerful research tool for dissecting the roles of Btk in immune cell function. As

a covalent inhibitor, it forms an irreversible bond with a cysteine residue (Cys481) in the active

site of Btk, leading to sustained inhibition of its kinase activity.[1] This property makes it

particularly useful for studies requiring long-lasting and complete Btk inactivation. Btk is a

critical component of the B-cell receptor (BCR) signaling pathway and is also involved in

signaling downstream of other immune receptors, such as Fc receptors.[2][3] Dysregulation of

Btk activity is implicated in various autoimmune and inflammatory diseases, making it a key

therapeutic target.[3][4]
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The following table summarizes the inhibitory activity of Btk-IN-18 against its primary target,

Btk, and a panel of other kinases. This data is essential for understanding the potency and

selectivity of the inhibitor.

Target Kinase IC50 (nM) Assay Conditions Reference

Btk 142 In vitro kinase assay [1]

Btk (in human whole

blood)
84

Anti-IgM-induced B-

cell activation
[1]

BMX 129 In vitro kinase assay [1]

LCK 130 In vitro kinase assay [1]

ErbB4 377 In vitro kinase assay [1]

TEC 409 In vitro kinase assay [1]

TXK 1770 In vitro kinase assay [1]

Signaling Pathway Analysis
The following diagram illustrates the B-cell receptor (BCR) signaling pathway and the point of

intervention for Btk-IN-18.
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BCR signaling pathway and Btk-IN-18's point of inhibition.

Experimental Workflow
The following diagram outlines a typical experimental workflow for evaluating the efficacy of

Btk-IN-18 in an immunological context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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